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Compound of Interest

Compound Name: VU0467485

Cat. No.: B611759

For immediate reference, VU0467485 requires disposal as hazardous chemical waste. It is
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Always consult
your institution's specific hazardous waste disposal protocols and your local regulations.

This guide provides essential information for the safe handling and disposal of VU0467485, a
potent and selective M4 positive allosteric modulator used in research.[2] Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions

VU0467485 presents several hazards that necessitate careful handling during the disposal
process.[1]

Hazard Summary:

Hazard Statement GHS Classification Precautionary Code

Acute toxicity, Oral (Category

Harmful if swallowed. 2 H302
] o Acute aquatic toxicity
Very toxic to aquatic life. H400
(Category 1)
Very toxic to aquatic life with Chronic aquatic toxicity HA10
long lasting effects. (Category 1)
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Personal Protective Equipment (PPE):

Before beginning any disposal-related activities, ensure the following PPE is worn:
o Eye Protection: Safety goggles with side-shields.[1]

o Hand Protection: Protective gloves.[1]

e Body Protection: Impervious clothing.

o Respiratory Protection: A suitable respirator should be used, especially if dust or aerosols
may be generated.

Step-by-Step Disposal Procedure

The primary directive for the disposal of VU0467485 is to "Dispose of contents/ container to an
approved waste disposal plant”". This means it must be treated as hazardous chemical waste
and handled by a licensed waste management contractor.

o Segregation: Isolate VU0467485 waste from other waste streams. This includes:

[¢]

Unused or expired pure compound.

[¢]

Contaminated consumables (e.g., pipette tips, vials, gloves).

o

Solutions containing VU0467485.

o

Rinsate from cleaning contaminated glassware.
e Waste Container:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.

o The label should include the chemical name ("VU0467485"), the associated hazards (e.g.,
"Toxic," "Hazardous to the Aquatic Environment"), and the accumulation start date.

» Collection of Spillage:

o In case of a spill, collect the spillage to prevent it from entering drains or the environment.
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o Use an appropriate absorbent material for liquid spills.

o Place all cleanup materials into the designated hazardous waste container.

» Storage Pending Disposal:

o Store the sealed hazardous waste container in a cool, well-ventilated area, away from
incompatible materials such as strong acids, alkalis, and oxidizing agents.

o Follow your institution's guidelines for the temporary storage of hazardous waste.
e Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management provider to schedule a pickup. Do not attempt to dispose of
this chemical down the drain or in regular trash.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with VU0467485.
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Caption: Workflow for VU0467485 Waste Disposal.
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Experimental Context

VU0467485 is a positive allosteric modulator (PAM) for the M4 muscarinic acetylcholine
receptor, with EC50 values of 78.8 nM and 26.6 nM for human and rat receptors, respectively.
It is often used in neuroscience research, particularly in studies related to its antipsychotic-like
activity. Due to its high potency and biological activity, even residual amounts in waste can
have an environmental impact, underscoring the importance of proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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